Cas no 1783707-22-1 ((1H-Pyrazol-4-yl)(pyrrolidin-2-yl)methanol)

• Product Name: (1H-Pyrazol-4-yl)(pyrrolidin-2-yl)methanol
• CAS No: 1783707-22-1
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5697927
• PubChem ID: 84731704
• Update Time: 2025-08-02

(1H-Pyrazol-4-yl)(pyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrazol-4-yl)(pyrrolidin-2-yl)methanol
• EN300-1116720
• 1783707-22-1
• 1H-Pyrazole-4-methanol, α-2-pyrrolidinyl-

• Inchi： 1S/C8H13N3O/c12-8(6-4-10-11-5-6)7-2-1-3-9-7/h4-5,7-9,12H,1-3H2,(H,10,11)
• InChI Key： QDQJIEUHTSQVQR-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)C1CCCN1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 380.3±27.0 °C(Predicted)
• pka: 13.68±0.20(Predicted)

Additional information on (1H-Pyrazol-4-yl)(pyrrolidin-2-yl)methanol

(1H-Pyrazol-4-yl)(pyrrolidin-2-yl)methanol: A Comprehensive Overview

(1H-Pyrazol-4-yl)(pyrrolidin-2-yl)methanol, identified by the CAS number 1783707-22-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block for more complex molecules. The structure of this compound combines a pyrazole ring, a pyrrolidine moiety, and a hydroxymethyl group, creating a versatile platform for various chemical transformations.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and ability to participate in hydrogen bonding. This feature makes it an attractive component in medicinal chemistry, where hydrogen bonding is crucial for molecular recognition and bioavailability. The pyrrolidine ring, on the other hand, is a saturated five-membered amine-containing ring that contributes to the compound's flexibility and ability to form secondary structures such as helices or turns when incorporated into larger molecules.

Recent studies have highlighted the potential of (1H-Pyrazol-4-yl)(pyrrolidin-2-yl)methanol as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in the development of kinase inhibitors, which are critical in treating various diseases including cancer. The hydroxymethyl group attached to the molecule serves as a reactive site for further functionalization, enabling chemists to introduce additional substituents that can enhance the compound's pharmacokinetic properties.

In terms of synthesis, several methods have been reported for the preparation of CAS No. 1783707-22-1. One common approach involves the nucleophilic substitution reaction between pyrazole derivatives and appropriately substituted alcohols or their equivalents. This method is advantageous due to its simplicity and high yield under mild reaction conditions. Another method employs catalytic hydrogenation techniques to introduce the pyrrolidine ring into the molecule, offering a scalable route for industrial production.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that (1H-Pyrazol-4-yl)(pyrrolidin-2-yl)methanol exhibits favorable binding affinities towards several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs.

Moreover, recent advancements in green chemistry have led to the development of environmentally friendly synthesis routes for this compound. For example, microwave-assisted synthesis has been employed to reduce reaction times and minimize waste generation during the preparation process. Such approaches align with current trends towards sustainable chemical practices and are expected to gain wider adoption in the future.

In conclusion, (1H-Pyrazol-4-yl)(pyrrolidin-2-yL)methanol, with its unique structural features and versatile reactivity, represents an important compound in contemporary organic chemistry and pharmacology. Its role as a building block for bioactive molecules and its potential applications in drug development make it a subject of ongoing research interest. As new synthetic methods and computational tools continue to emerge, we can anticipate further breakthroughs in harnessing this compound's full potential.